2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H18ClN3O3S/c1-25-15-6-7-16(17(10-15)26-2)23-18(24)9-14-11-27-19(22-14)21-13-5-3-4-12(20)8-13/h3-8,10-11H,9H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key: KDWCUHCIRBIJIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)NC3=CC(=CC=C3)Cl)OC
• Molecular Formula: C19H18ClN3O3S
• Molecular Weight: 403.9 g/mol
• CAS No.: 1040655-69-3

Description

Thiazoles are heterocyclic organic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties. Acetamides, on the other hand, are a class of organic compounds that have the functional group -C(O)NH2. They are often used in the synthesis of a wide variety of chemical compounds.

Molecular Structure Analysis

Thiazoles have a planar ring structure. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles are known to participate in a variety of chemical reactions due to their heterocyclic nature. They can act as ligands in coordination chemistry, undergo electrophilic and nucleophilic substitutions, and participate in cycloaddition reactions.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their specific structure and the biological target. For example, some thiazole derivatives have been found to inhibit the enzyme acetylcholinesterase (AchE), which hydrolyzes acetylcholine in the cholinergic nervous system.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. Some thiazole derivatives have been found to have cytotoxic properties, which means they could be harmful or lethal to cells.

Future Directions

The development of new thiazole derivatives with improved biological activity and lesser side effects is a promising area of research. These compounds could potentially be used in the treatment of a variety of diseases, including cancer, bacterial and fungal infections, and neurological disorders.